Cas no 191470-01-6 (Bis(2-ethylhexyl) (4-methylphenyl)phosphonate)

Bis(2-ethylhexyl) (4-methylphenyl)phosphonate structure
191470-01-6 structure
Product name:Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
CAS No:191470-01-6
MF:C23H41O3P
MW:396.544
CID:2787313
PubChem ID:15328408

Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
    • DTXSID10571574
    • 191470-01-6
    • Inchi: InChI=1S/C23H41O3P/c1-6-10-12-21(8-3)18-25-27(24,23-16-14-20(5)15-17-23)26-19-22(9-4)13-11-7-2/h14-17,21-22H,6-13,18-19H2,1-5H3
    • InChI Key: GJWYASJGAKYLCK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 396.27933216Da
  • Monoisotopic Mass: 396.27933216Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 7.7

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd